Cas no 87991-75-1 (Phosphine oxide, tris([1,1'-biphenyl]-4-yl)-)

Phosphine oxide, tris([1,1'-biphenyl]-4-yl)- structure
87991-75-1 structure
Product Name:Phosphine oxide, tris([1,1'-biphenyl]-4-yl)-
CAS No:87991-75-1
MF:C36H27OP
MW:506.572750329971
CID:649325
PubChem ID:57243624
Update Time:2025-04-19

Phosphine oxide, tris([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, tris([1,1'-biphenyl]-4-yl)-
    • 1-bis(4-phenylphenyl)phosphoryl-4-phenylbenzene
    • 87991-75-1
    • SCHEMBL11145592
    • DTXSID50720645
    • Tri([1,1'-biphenyl]-4-yl)(oxo)-lambda~5~-phosphane
    • Inchi: 1S/C36H27OP/c37-38(34-22-16-31(17-23-34)28-10-4-1-5-11-28,35-24-18-32(19-25-35)29-12-6-2-7-13-29)36-26-20-33(21-27-36)30-14-8-3-9-15-30/h1-27H
    • InChI Key: QPLQWWXTCIGNPX-UHFFFAOYSA-N
    • SMILES: P(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 506.179952478g/mol
  • Monoisotopic Mass: 506.179952478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 6
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 17.1Ų
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